Cas no 34122-57-1 (1-Methyl-4,5-dihydro-1h-imidazol-2-amine hydrobromide)

• Product Name: 1-Methyl-4,5-dihydro-1h-imidazol-2-amine hydrobromide
• CAS No: 34122-57-1
• MF: C₄H₁₀BrN₃
• MW: 180.04629945755
• MDL: MFCD00154776
• CID: 3045419
• PubChem ID: 13492717
• Update Time: 2025-10-23

1-Methyl-4,5-dihydro-1h-imidazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 1-Methyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide
• 2-amino-1-methyl-2-imidazoline hydrobromide
• AK240684
• 1-methyl-4,5-dihydroimidazol-2-amine;hydrobromide
• MFCD00154776
• 1-METHYL-4,5-DIHYDRO-1H-IMIDAZOL-2-AMINE HBR
• CS-0158097
• SCHEMBL9464714
• DS-10722
• 34122-57-1
• EN300-131108
• 1-methylimidazolidin-2-imine hydrobromide
• C4H10BrN3
• W16176
• AKOS024325001
• SCHEMBL2490279
• 1-methyl-4,5-dihydro-1h-imidazol-2-aminehydrobromide
• 659-171-0
• JBA12257
• 1-Methyl-4,5-dihydro-1h-imidazol-2-amine hydrobromide

• MDL： MFCD00154776
• Inchi： 1S/C4H9N3.BrH/c1-7-3-2-6-4(7)5;/h2-3H2,1H3,(H2,5,6);1H
• InChI Key： MHWCDQADKQTWOZ-UHFFFAOYSA-N
• SMILES： Br.N1(C)C(N)=NCC1

Computed Properties

• Exact Mass: 179.00581g/mol
• Monoisotopic Mass: 179.00581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 97.1
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6

1-Methyl-4,5-dihydro-1h-imidazol-2-amine hydrobromide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C

Additional information on 1-Methyl-4,5-dihydro-1h-imidazol-2-amine hydrobromide

Comprehensive Overview of 1-Methyl-4,5-dihydro-1H-imidazol-2-amine Hydrobromide (CAS No. 34122-57-1)

1-Methyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide (CAS No. 34122-57-1) is a chemically significant compound widely utilized in pharmaceutical and biochemical research. This imidazole derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of various bioactive molecules. The compound's hydrobromide salt form enhances its stability and solubility, which is critical for laboratory and industrial applications.

The growing interest in imidazole-based compounds stems from their versatility in drug development, particularly in targeting enzymes and receptors. Researchers frequently explore 1-Methyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide due to its potential role in modulating biological pathways. Recent studies highlight its relevance in central nervous system (CNS) research, where imidazole derivatives are investigated for their neuroprotective and cognitive-enhancing properties.

In the context of green chemistry and sustainable synthesis, CAS No. 34122-57-1 has garnered attention for its compatibility with eco-friendly reaction conditions. The compound's synthesis can be optimized using catalytic methods or microwave-assisted techniques, reducing waste and energy consumption. This aligns with the increasing demand for environmentally benign chemical processes in the pharmaceutical industry.

Another area of interest is the compound's potential application in peptide chemistry. Imidazole derivatives like 1-Methyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide are often employed as protecting groups or ligands in peptide synthesis. Their ability to stabilize reactive intermediates makes them indispensable in the production of complex biomolecules.

From a spectroscopic characterization perspective, CAS No. 34122-57-1 exhibits distinct NMR and IR profiles, which are essential for quality control and structural verification. Advanced techniques such as high-resolution mass spectrometry (HRMS) and X-ray crystallography further elucidate its molecular conformation, aiding in the design of derivatives with enhanced bioactivity.

The compound's relevance extends to computational chemistry, where molecular docking and quantum mechanical calculations predict its interactions with biological targets. Such in silico studies are pivotal in accelerating drug discovery pipelines, reducing the need for extensive experimental screening.

In summary, 1-Methyl-4,5-dihydro-1H-imidazol-2-amine hydrobromide (CAS No. 34122-57-1) is a multifaceted compound with broad applications in pharmaceutical research, sustainable chemistry, and biomolecular engineering. Its continued study promises to unlock new possibilities in medicinal chemistry and material science, addressing some of the most pressing challenges in modern science.